2,3-DIFLUORO-4''-HEPTYL-4-PENTYLTERPHENYL
2,3-DIFLUORO-4''-HEPTYL-4-PENTYLTERPHENYL
Brand Name:
Vulcanchem
CAS No.:
121218-85-7
VCID:
VC0038186
InChI:
InChI=1S/C30H38F2/c1-3-5-7-8-11-15-24-20-21-27(25-16-12-9-13-17-25)28(23-24)30(32)22-14-19-26(29(30)31)18-10-6-4-2/h9,12-14,16-17,19-21,23H,3-8,10-11,15,18,22H2,1-2H3
SMILES:
CCCCCCCC1=CC(=C(C=C1)C2=CC=CC=C2)C3(CC=CC(=C3F)CCCCC)F
Molecular Formula:
C30H38F2
Molecular Weight:
436.6 g/mol
2,3-DIFLUORO-4''-HEPTYL-4-PENTYLTERPHENYL
CAS No.: 121218-85-7
Cat. No.: VC0038186
Molecular Formula: C30H38F2
Molecular Weight: 436.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 121218-85-7 |
|---|---|
| Molecular Formula | C30H38F2 |
| Molecular Weight | 436.6 g/mol |
| IUPAC Name | 2-(1,2-difluoro-3-pentylcyclohexa-2,4-dien-1-yl)-4-heptyl-1-phenylbenzene |
| Standard InChI | InChI=1S/C30H38F2/c1-3-5-7-8-11-15-24-20-21-27(25-16-12-9-13-17-25)28(23-24)30(32)22-14-19-26(29(30)31)18-10-6-4-2/h9,12-14,16-17,19-21,23H,3-8,10-11,15,18,22H2,1-2H3 |
| Standard InChI Key | KAZZSUGOFOTCDX-UHFFFAOYSA-N |
| SMILES | CCCCCCCC1=CC(=C(C=C1)C2=CC=CC=C2)C3(CC=CC(=C3F)CCCCC)F |
| Canonical SMILES | CCCCCCCC1=CC(=C(C=C1)C2=CC=CC=C2)C3(CC=CC(=C3F)CCCCC)F |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator